Cas no 1261795-59-8 (6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261795-59-8
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4913118
• Update Time: 2025-06-08

6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-12-5-4-9(6-7-19)13(20-12)10-2-1-3-11(8-10)21-14(16,17)18/h1-5,8H,6H2
• InChI Key： GLMQDUVCXWGMDG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC#N)C(C2C=CC=C(C=2)OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

Introduction to 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261795-59-8)

6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile, with the chemical formula C₁₄H₈F₄N₂O, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a pyridine core substituted with a fluoro group, a phenyl ring bearing a trifluoromethoxy moiety, and an acetonitrile group at the third position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 1261795-59-8 provides a unique identifier for this compound, ensuring accurate and consistent referencing in scientific literature and patents. The molecular structure of 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile exhibits a high degree of complexity, which contributes to its versatility in pharmaceutical applications. The fluoro group, in particular, is known for its ability to modulate metabolic pathways and enhance the bioavailability of drug candidates.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their potential as pharmacophores in drug discovery. The fluoro group at the sixth position of the pyridine ring in this compound plays a crucial role in influencing its electronic properties and interactions with biological targets. Similarly, the trifluoromethoxy group on the phenyl ring contributes to the overall lipophilicity and metabolic stability of the molecule.

The acetonitrile substituent at the third position of the pyridine ring introduces a polar characteristic to the molecule, which can be beneficial for solubility and binding affinity. This combination of functional groups makes 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. For instance, fluorinated pyridines have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. The structural features of 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile align well with these findings, suggesting its potential as a building block for new drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic significance, 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The role of computational chemistry in drug discovery has also been instrumental in understanding the properties of 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. These insights are valuable for guiding medicinal chemistry efforts and optimizing lead compounds for clinical development.

The trifluoromethoxy group, located on the phenyl ring, is particularly noteworthy due to its ability to enhance binding affinity through hydrogen bonding and dipole-dipole interactions. This feature makes it an attractive moiety for designing molecules with improved pharmacokinetic properties. The combination of these structural elements enhances the compound's potential as a scaffold for drug development.

As research in fluorinated compounds continues to advance, new applications for 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile are likely to emerge. Its unique structural features and versatile reactivity make it a valuable asset in pharmaceutical research. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in unlocking its full potential.

In conclusion, 6-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261795-59-8) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural complexity, functional groups, and potential biological activities make it a promising candidate for further investigation. Continued research will likely reveal new ways to harness its properties for therapeutic applications.